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Compound of Interest

Compound Name: (Rac)-D3S-001

Cat. No.: B12372128 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-D3S-001, also known as Elisrasib, is a potent and selective covalent inhibitor of KRAS

G12C, a key oncogenic driver in various cancers.[1] Accurate and consistent preparation of

stock solutions is critical for obtaining reliable and reproducible results in both in vitro and in

vivo experiments. This document provides detailed protocols for the preparation, handling, and

storage of (Rac)-D3S-001 stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of (Rac)-D3S-001 is provided in the

table below. This information is essential for accurate calculation of stock solution

concentrations.
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Property Value Source

Synonyms Elisrasib, D3S-001
MedChemExpress[2],

PubChem[3]

Chemical Formula C₃₂H₃₅F₆N₇O₃
MedKoo Biosciences[1],

PubChem[3]

Molecular Weight 679.67 g/mol
MedKoo Biosciences[1],

PubChem[3]

Appearance Solid powder General knowledge

Solubility ≥ 41.2 mg/mL in DMSO MedKoo Biosciences[1]

Safety Precautions and Handling
(Rac)-D3S-001 is a potent bioactive compound. Standard laboratory safety procedures should

be strictly followed.

Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-

resistant gloves when handling the compound in its solid form or in solution.

Engineering Controls: Handle the solid compound in a chemical fume hood to avoid

inhalation of dust.

Disposal: Dispose of all waste materials contaminated with (Rac)-D3S-001 according to your

institution's guidelines for hazardous chemical waste.

Experimental Protocols
Preparation of a High-Concentration Stock Solution in
DMSO
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of (Rac)-D3S-001.

Materials:
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(Rac)-D3S-001 solid powder

Anhydrous, high-purity DMSO

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Sonicator water bath (optional)

Procedure:

Equilibrate: Allow the vial containing the solid (Rac)-D3S-001 to reach room temperature

before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, accurately weigh the desired amount of the compound

into a sterile vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial. For example, to

prepare a 10 mM stock solution:

Volume of DMSO (mL) = [Mass of (Rac)-D3S-001 (mg) / 679.67 ( g/mol )] / 10 (mmol/L)

Dissolution:

Cap the vial tightly and vortex thoroughly for 2-3 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, gently warm the solution to 37°C for 5-10 minutes and vortex again.

Alternatively, or in addition to warming, place the vial in a sonicator water bath for 10-15

minutes to facilitate dissolution.

Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12372128?utm_src=pdf-body
https://www.benchchem.com/product/b12372128?utm_src=pdf-body
https://www.benchchem.com/product/b12372128?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the compound is completely dissolved, aliquot the stock solution into smaller, single-

use volumes in sterile, tightly sealed vials. This minimizes freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage. When stored properly, DMSO

stock solutions are typically stable for several months.

Preparation of Working Solutions for In Vitro Assays
It is crucial to avoid precipitation of the compound when diluting the DMSO stock solution into

aqueous media for cell-based assays.

Procedure:

Thawing: Thaw a single-use aliquot of the high-concentration DMSO stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): If a very high dilution factor is required,

perform an intermediate dilution of the stock solution in DMSO.

Final Dilution:

Warm the aqueous experimental medium (e.g., cell culture medium) to 37°C.

While gently vortexing the aqueous medium, add the required volume of the (Rac)-D3S-
001 DMSO stock solution dropwise. This rapid mixing helps to prevent the compound from

precipitating out of solution.

Important: The final concentration of DMSO in the experimental medium should be kept

low (typically ≤ 0.5%) to avoid solvent-induced cellular toxicity.

Diagrams

Stock Solution Preparation Storage and Use

Start: Obtain (Rac)-D3S-001 Powder Weigh Compound in Fume HoodEquilibrate to RT Add Anhydrous DMSOCalculate Volume Vortex / Sonicate / Warm to Dissolve Visually Confirm Complete Dissolution Aliquot into Single-Use VialsSolution is Clear Store at -20°C or -80°C Thaw Aliquot for Use Dilute into Aqueous Medium Ready for Experiment
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Caption: Workflow for Preparing (Rac)-D3S-001 Stock Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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D3S-001 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372128#preparing-rac-d3s-001-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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